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Compound of Interest

Compound Name: Metyltetraprole

Cat. No.: B6594959

A new generation fungicide, Metyltetraprole, demonstrates a potentially favorable
environmental profile when compared to several widely used traditional fungicides. This
analysis, based on available ecotoxicological and environmental fate data, provides a
comparative overview for researchers, scientists, and drug development professionals.

Metyltetraprole is a novel fungicide belonging to the Quinone outside Inhibitor (Qol) group,
which is also known as strobilurins. It functions by inhibiting the mitochondrial respiration in
fungi.[1] While it shares a mode of action with other strobilurin fungicides, its unique
tetrazolinone chemical structure allows it to be effective against fungal strains that have
developed resistance to other Qols.[2][3] This comparison guide evaluates the environmental
iImpact of Metyltetraprole against a selection of traditional and widely used fungicides:
Chlorothalonil (a multi-site inhibitor), Mancozeb (a dithiocarbamate), and Azoxystrobin and
Pyraclostrobin (conventional Qol fungicides).

Executive Summary of Environmental Impact
Comparison

The available data suggests that Metyltetraprole may offer a reduced environmental risk
profile in certain areas compared to the selected traditional fungicides. Notably, it exhibits lower
toxicity to earthworms and potentially rapid degradation in soil. However, data gaps remain,
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particularly concerning its toxicity to bees and a definitive bioaccumulation potential. The

following tables provide a detailed comparison of the key environmental impact parameters.

Data Presentation: Quantitative Comparison of

Fungicides

Table 1: Environmental Fate Properties

Soil Degradation Aquatic Bioaccumulation
Fungicide Half-life (DT50, Degradation Half- Potential (Log
days) life (DT50, days) Kow)
Metyltetraprole 12 - 42 (aerobic)[4] Data not available 3.4
_ 0.008 - 0.03
Chlorothalonil 5 - 35[5] ) 2.9[5]
(photolysis)[6]
Mancozeb < 2 (aerobic)[7] 0.7 (pH 7N)[2] 1.33[7]
) 21 (water phase,
Azoxystrobin 11 - 108[8] ) 2.5[8]
sediment system)[8]
Pyraclostrobin 12 - 101[9] 1.1 (photolysis)[10] 3.99[9]

Table 2: Ecotoxicity to Non-Target Organisms
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. . Aquatic Earthworm
Avian Fish Honeybee . .
. . Invertebrate (Eisenia
o (Bobwhite (Rainbow . (Contact, .
Fungicide . (Daphnia fetida, 14d
Quail, LD50 Trout, 96h 48h LD50 p
magna, 48h LC50 mg/kg
mgl/kg bw) LC50 mgl/L) g/bee) .
EC50 mglL) soil)
Metyltetraprol Data not
>2000 >100 >40[11] _ >1000[12]
e available
Chlorothalonil ~ >2000[5] 0.038[5] 0.078[5] >101[5] 344[5]
Mancozeb >2000[7] 1.9[7] 1.2[7] >159[7] >1000[13]
Azoxystrobin  >2000[8] 0.47[8] 0.28[8] >200[8] >1000[8]
Pyraclostrobi
>2000[9] 0.006[9] 0.016[9] >100[9] >1000[9]

n

Experimental Protocols and Methodologies

The data presented in this guide are primarily based on studies conducted following
standardized international guidelines, predominantly those established by the Organisation for
Economic Co-operation and Development (OECD). These protocols ensure the reliability and
comparability of the results.

Diagram 1: General Experimental Workflow for Ecotoxicity Testing
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Caption: A generalized workflow for conducting ecotoxicity studies.

Key Experimental Protocols:

e Acute Oral and Contact Toxicity to Honeybees (OECD 213 & 214): These tests determine
the median lethal dose (LD50) of a substance to honeybees.[4] In the oral toxicity test
(OECD 213), bees are fed a sucrose solution containing the test substance.[13] For the
contact toxicity test (OECD 214), the substance is applied directly to the thorax of the bees.
[1][6][14][15] Mortality is typically assessed over 48 to 96 hours.[4]
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Acute Immobilisation Test in Daphnia sp. (OECD 202): This study assesses the acute toxicity
of substances to aquatic invertebrates, typically Daphnia magna.[7] The daphnids are
exposed to a range of concentrations of the test substance for 48 hours, and the
concentration that causes immobilization in 50% of the population (EC50) is determined.[9]
[16][17]

Acute Toxicity Test in Fish (OECD 203): This guideline outlines the procedure for determining
the acute lethal toxicity of a substance to fish, commonly rainbow trout or zebrafish.[18][19]
Fish are exposed to the test substance for 96 hours, and the concentration that is lethal to
50% of the test population (LC50) is calculated.[10][20][21]

Acute Toxicity Test in Earthworms (OECD 222): This test evaluates the effects of substances
on the reproductive output of earthworms.[22][23] Adult earthworms are exposed to the test
substance mixed into artificial soil for eight weeks, and the number of offspring is compared
to a control group.[24][25]

Aerobic and Anaerobic Transformation in Soil (OECD 307): This guideline is used to
determine the rate of degradation of a chemical in soil under both aerobic and anaerobic
conditions.[2][3][26][27][28] The time it takes for 50% of the substance to degrade (DT50) is
a key endpoint.

Aerobic Mineralisation in Surface Water (OECD 309): This simulation test measures the
biodegradation of a substance in aerobic natural surface water, providing an indication of its
persistence in aquatic environments.[29][30][31][32][33]

Bioconcentration in Fish (OECD 305): This test determines the potential for a chemical to
accumulate in fish from the surrounding water.[5][34][35][36][37] The bioconcentration factor
(BCF) is calculated as the ratio of the chemical's concentration in the fish to its concentration
in the water.

Mode of Action and Environmental Impact Pathways

Metyltetraprole, Azoxystrobin, and Pyraclostrobin are all Qol fungicides. Their mode of action
involves the inhibition of mitochondrial respiration by binding to the Quinone outside (Qo) site
of the cytochrome bcl complex (Complex Ill). This disrupts the electron transport chain,
ultimately leading to a cessation of ATP synthesis and fungal cell death.
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Diagram 2: Simplified Signaling Pathway of Qol Fungicides

Binds to Qo site & inhibits _ | Cytochrome bc1 Complex
(Complex IIT)

Qol Fungicide
(! in, P

Part of | Flectron Transport Chain [—2SUPd | ATp synihesis |—Lack of energy leads to , IEHRECRIEIY

Click to download full resolution via product page
Caption: Mode of action of Qol fungicides.

The environmental impact of these fungicides is determined by their fate and toxicity in various
environmental compartments.

Diagram 3: Logical Relationship of Environmental Impact Assessment
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Caption: Factors influencing the environmental risk of fungicides.

Conclusion

Metyltetraprole presents a potentially improved environmental profile compared to some
traditional fungicides, particularly in terms of its lower toxicity to earthworms and its moderate
persistence in soil. Its high efficacy against resistant fungal strains also offers a valuable tool
for integrated pest management, potentially reducing the overall fungicide load on the
environment. However, the current lack of comprehensive, publicly available data on its toxicity
to crucial non-target organisms like bees and its full bioaccumulation potential necessitates a
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cautious approach. Further independent research is required to fully elucidate its environmental

impact and to confirm its long-term sustainability as a viable alternative to older fungicide

chemistries. Researchers and drug development professionals should consider these factors

when evaluating Metyltetraprole for use in agricultural systems and in the development of new

crop

protection strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Validation & Comparative

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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